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Compound of Interest

Compound Name: Ethyl 3-cyclohexylpropanoate

CAS No.: 10094-36-7

Cat. No.: B156880

Get Quote

An In-Depth Technical Guide to the Physical Properties of Ethyl Cyclohexanepropionate

Section 1: Compound Identification and Overview
Introduction
Ethyl cyclohexanepropionate (CAS No. 10094-36-7) is an ester recognized for its potent, fruity

aromatic profile.[1][2] Primarily utilized as a flavoring and fragrance agent, its characteristic

pear, peach, and pineapple notes make it a valuable component in the food and perfumery

industries.[1][3] For researchers and drug development professionals, a thorough

understanding of its physical properties is paramount for formulation, quality control, and

analytical method development. This guide provides a comprehensive analysis of these

properties, grounded in established experimental data and standardized characterization

protocols.

Molecular Structure
The structure of ethyl cyclohexanepropionate consists of a cyclohexane ring connected to a

propionate ethyl ester group. This combination of a bulky, nonpolar cycloalkane and a polar
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ester functional group dictates its physicochemical behavior.
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Molecular structure of ethyl 3-cyclohexylpropanoate.
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Caption: Molecular structure of ethyl 3-cyclohexylpropanoate.

Key Identifiers
For unambiguous identification, a compound is defined by several key identifiers. The primary

identifiers for ethyl cyclohexanepropionate are summarized below.

Identifier Value Source(s)

CAS Number 10094-36-7 [1][3][4][5]

IUPAC Name ethyl 3-cyclohexylpropanoate [3]

Synonyms
Ethyl cyclohexanepropionate,

Ethyl 3-cyclohexylpropionate
[3]

Molecular Formula C₁₁H₂₀O₂ [1][3][5]

Molecular Weight 184.27 g/mol [3][4]

EC Number 233-222-3 [3][4]

FEMA Number 2431 [1][3][6]
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Section 2: Physicochemical Properties
The physical properties of ethyl cyclohexanepropionate are critical for its application, handling,

and analysis. These properties are a direct consequence of its molecular structure and

intermolecular forces.

Summary of Properties
The table below presents a consolidated view of the key quantitative physical properties of

ethyl cyclohexanepropionate.

Property Value Conditions Source(s)

Physical State Colorless, oily liquid Ambient [3][7]

Boiling Point 91.0 - 94.0 °C @ 8.00 mm Hg [1][3][4]

Density 0.926 - 0.932 g/mL @ 25 °C [3][4]

Refractive Index (n_D) 1.444 - 1.452 @ 20 °C [3][4]

Flash Point 50.0 °C (122.0 °F)
Tag Closed Cup

(TCC)
[1][4]

Vapor Pressure 0.106 mmHg (est.) @ 25 °C [4]

Water Solubility 16.03 mg/L (est.) @ 25 °C [4]

LogP (o/w) ~3.8 (est.) - [1][4]

Detailed Analysis of Properties
Appearance, Odor, and Organoleptic Profile Ethyl cyclohexanepropionate presents as a

colorless, clear, oily liquid.[3][4] Its most notable characteristic is a powerful and sweet fruity

odor, often described with notes of pineapple, peach, and pear.[1][3][4] This profile makes it a

highly effective flavoring agent, detectable at concentrations as low as 10 ppm.[1]

Boiling Point and Vapor Pressure The boiling point of 91-94 °C at a reduced pressure of 8 mm

Hg indicates that the compound is a relatively high-boiling ester, a result of its molecular weight
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and the non-polar cyclohexane moiety.[1][3][4] Its low estimated vapor pressure at ambient

temperature is consistent with its classification as a semi-volatile organic compound.[4]

Density and Refractive Index With a density slightly less than water (0.926-0.932 g/mL at

25°C), it will form the upper layer in an immiscible mixture.[3][4] The refractive index is a crucial

parameter for quality control, used to quickly assess the purity of the substance. The accepted

range is between 1.444 and 1.452 at 20°C.[3][4]

Solubility and Partition Coefficient (LogP) The molecule's dual nature—a polar ester head and

a large nonpolar aliphatic ring—governs its solubility. It is practically insoluble in water but

demonstrates good solubility in less polar organic solvents like alcohol and oils.[1][3][4] The

high estimated octanol-water partition coefficient (LogP) of approximately 3.8 confirms its

lipophilic (fat-loving) character.[1][4]

Flash Point and Flammability The flash point of 50°C (122°F) classifies ethyl

cyclohexanepropionate as a flammable liquid.[3][4][8] This necessitates careful handling and

storage away from ignition sources.

Section 3: Spectroscopic and Spectrometric
Characterization
Spectroscopic analysis is indispensable for confirming the identity and purity of ethyl

cyclohexanepropionate. Data from mass spectrometry, NMR, and IR spectroscopy provide a

definitive structural fingerprint.

3.1 Mass Spectrometry (MS) Gas Chromatography-Mass Spectrometry (GC-MS) is the

standard for both identification and purity assessment. In electron ionization (EI) mode, the

molecule undergoes fragmentation, producing a characteristic pattern. Key fragments

correspond to the loss of the ethoxy group, cleavage of the propionate chain, and

fragmentation of the cyclohexane ring. The NIST Mass Spectrometry Data Center provides

reference spectra for comparison.[3]

3.2 Nuclear Magnetic Resonance (NMR) Spectroscopy ¹H and ¹³C NMR spectroscopy are

powerful tools for unambiguous structure elucidation.
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¹H NMR: The proton spectrum will show characteristic signals for the ethyl group (a triplet

and a quartet), multiplets for the protons on the cyclohexane ring, and two triplets for the

methylene protons of the propionate chain.

¹³C NMR: The carbon spectrum will display distinct peaks for the carbonyl carbon of the

ester, the carbons of the ethyl group, and the various carbons within the cyclohexyl and

propionate moieties.[3]

3.3 Infrared (IR) Spectroscopy FTIR spectroscopy is used to identify the functional groups

present in the molecule. The spectrum of ethyl cyclohexanepropionate is dominated by a

strong C=O stretching vibration from the ester group, typically appearing around 1730 cm⁻¹.

Other significant peaks include C-H stretches from the aliphatic groups and C-O stretches

associated with the ester linkage.[3]

Section 4: Experimental Protocols for Property
Determination
To ensure data integrity, physical properties must be determined using standardized, validated

methods. The following section outlines the core experimental workflows.

Workflow for Physicochemical Analysis
A logical workflow ensures that sample integrity is maintained and that data is collected

efficiently. The process typically begins with identity and purity confirmation before measuring

bulk physical properties.
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Caption: Standard experimental workflow for compound characterization.
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Protocol 1: Determination of Boiling Point (Reduced
Pressure)

Rationale: Because many organic compounds decompose at their atmospheric boiling point,

reduced pressure distillation is used to determine the boiling point at a lower temperature.

Methodology:

Assemble a micro-distillation apparatus connected to a vacuum pump and a manometer.

Place a 5-10 mL sample of the compound in the distillation flask with a magnetic stir bar.

Slowly evacuate the system to the desired pressure (e.g., 8.0 mm Hg).

Gently heat the flask while stirring.

Record the temperature at which vapor and liquid are in equilibrium, observed as the point

when the first drop of condensate falls from the thermometer bulb. This temperature is the

boiling point at that specific pressure.

Protocol 2: Determination of Density and Refractive
Index

Rationale: These are fundamental physical constants used for substance identification and

quality control. They must be measured at a controlled temperature.

Methodology:

Density: a. Calibrate a pycnometer (specific gravity bottle) of known volume with deionized

water at 25.0 °C. b. Dry the pycnometer thoroughly. c. Fill it with the sample compound

and equilibrate to 25.0 °C. d. Measure the mass of the filled pycnometer. e. Calculate

density by dividing the mass of the sample by the calibrated volume.

Refractive Index: a. Calibrate an Abbe refractometer using a standard of known refractive

index (e.g., distilled water). b. Ensure the prism temperature is stabilized at 20.0 °C. c.

Apply a few drops of the sample to the lower prism. d. Close the prisms and adjust the
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instrument until the dividing line is sharp and centered in the crosshairs. e. Read the

refractive index from the scale.

Protocol 3: Characterization by Gas Chromatography-
Mass Spectrometry (GC-MS)

Rationale: GC-MS provides definitive identification by comparing the retention time and

mass spectrum of an unknown sample to a known reference standard. It is also the gold

standard for assessing purity.

Methodology:

Prepare a dilute solution of the sample (e.g., 100 ppm) in a suitable solvent like ethyl

acetate.

Inject 1 µL of the solution into the GC-MS system.

GC Conditions (Typical):

Column: A nonpolar column (e.g., DB-5ms, 30m x 0.25mm x 0.25µm) is chosen for its

ability to separate compounds based on boiling point.

Inlet Temperature: 250 °C.

Oven Program: Start at 60 °C, ramp to 280 °C at 10 °C/min. This gradient ensures

separation from both more volatile and less volatile impurities.

Carrier Gas: Helium at a constant flow of 1 mL/min.

MS Conditions (Typical):

Ionization: Electron Ionization (EI) at 70 eV.

Mass Range: Scan from m/z 40 to 400.

Analyze the resulting chromatogram for purity and compare the mass spectrum of the

main peak against a reference library (e.g., NIST) for identity confirmation.
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Section 5: Safety, Handling, and Storage
Proper handling procedures are essential due to the compound's flammability and potential for

irritation.

5.1 Hazard Identification

Flammability: Classified as a flammable liquid (GHS Category 3).[3][8] Vapors may form

explosive mixtures with air.

Health Hazards: Causes serious eye irritation.[8] May cause skin irritation.[4]

5.2 Recommended Handling and Personal Protective Equipment (PPE)

Work in a well-ventilated area, preferably a chemical fume hood.[8][9]

Keep away from heat, sparks, open flames, and other ignition sources.[8][10]

Use explosion-proof electrical equipment and ground all containers during transfer to prevent

static discharge.[8][10]

PPE: Wear chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or

goggles, and a lab coat.[8]

5.3 Storage Conditions

Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][10]

Keep away from incompatible substances and sources of ignition.

A recommended storage temperature is between 0-8 °C for long-term stability.[1][2]

Section 6: References
PubChem. (n.d.). Ethyl cyclohexane propionate | C11H20O2 | CID 61466. National Center

for Biotechnology Information. Retrieved January 14, 2026, from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/61466
https://www.synerzine.com/docs/sds/W0542%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/W0542%20SDS%20(US-English).pdf
https://www.thegoodscentscompany.com/data/rw1022501.html
https://www.synerzine.com/docs/sds/W0542%20SDS%20(US-English).pdf
https://pim-resources.coleparmer.com/sds/97082.pdf
https://www.synerzine.com/docs/sds/W0542%20SDS%20(US-English).pdf
https://www.fishersci.co.uk/store/msds?partNumber=10550751&productDescription%3D25ML+Ethylcyclohexane%2C+99+%25&countryCode=GB&language=en
https://www.synerzine.com/docs/sds/W0542%20SDS%20(US-English).pdf
https://www.fishersci.co.uk/store/msds?partNumber=10550751&productDescription%3D25ML+Ethylcyclohexane%2C+99+%25&countryCode=GB&language=en
https://www.synerzine.com/docs/sds/W0542%20SDS%20(US-English).pdf
https://m.chemicalbook.com/ProductChemicalPropertiesCB3361184_EN.htm
https://www.fishersci.co.uk/store/msds?partNumber=10550751&productDescription%3D25ML+Ethylcyclohexane%2C+99+%25&countryCode=GB&language=en
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3361184.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3361184_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-cyclohexane-propionate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Good Scents Company. (n.d.). ethyl cyclohexane propionate, 10094-36-7. Retrieved

January 14, 2026, from [Link]

SIELC Technologies. (2018, February 16). Ethyl cyclohexane propionate. Retrieved January

14, 2026, from [Link]

CAS Common Chemistry. (n.d.). Ethyl cyclohexanepropionate. American Chemical Society.

Retrieved January 14, 2026, from [Link]

The Good Scents Company. (n.d.). ethyl 2-cyclohexyl propionate poirenate. Retrieved

January 14, 2026, from [Link]

Synerzine. (2018, June 22). Ethyl cyclohexane propionate Safety Data Sheet. Retrieved

January 14, 2026, from [Link]

The Good Scents Company. (n.d.). EPI System Information for ethyl cyclohexane propionate

10094-36-7. Retrieved January 14, 2026, from [Link]

Global Substance Registration System (GSRS). (n.d.). ETHYL CYCLOHEXANE

PROPIONATE. Retrieved January 14, 2026, from [Link]

Cole-Parmer. (n.d.). Material Safety Data Sheet - Cyclohexanepropionic acid, 99%.

Retrieved January 14, 2026, from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. ETHYL CYCLOHEXANEPROPIONATE | 10094-36-7 [chemicalbook.com]

2. ETHYL CYCLOHEXANEPROPIONATE CAS#: 10094-36-7 [m.chemicalbook.com]

3. Ethyl cyclohexane propionate | C11H20O2 | CID 61466 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. ethyl cyclohexane propionate, 10094-36-7 [thegoodscentscompany.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

http://www.thegoodscentscompany.com/data/rw1022811.html
https://sielc.com/compound-ethyl-cyclohexane-propionate.html
https://commonchemistry.cas.org/detail?cas_rn=10094-36-7
http://www.thegoodscentscompany.com/data/rw1005112.html
https://www.synerzine.com/sds/sds-858-ethyl-cyclohexane-propionate.html
http://www.thegoodscentscompany.com/episuite/nonconf/10094-36-7.html
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TP836Y7R61
https://www.coleparmer.com/msds/99/28500_msds.pdf
https://www.benchchem.com/product/b156880?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3361184.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB3361184_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/61466
https://pubchem.ncbi.nlm.nih.gov/compound/61466
https://www.thegoodscentscompany.com/data/rw1022501.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156880?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. CAS Common Chemistry [commonchemistry.cas.org]

6. Ethyl cyclohexane propionate | SIELC Technologies [sielc.com]

7. ETHYL CYCLOHEXYL PROPIONATE | 2511-00-4 [chemicalbook.com]

8. synerzine.com [synerzine.com]

9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

10. fishersci.co.uk [fishersci.co.uk]

To cite this document: BenchChem. [Physical properties of ethyl cyclohexanepropionate].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b156880/docs#physical-properties-of-ethyl-
cyclohexanepropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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